Cas no 1249660-37-4 (4-ethylcyclohexane-1-sulfonamide)

• Product Name: 4-ethylcyclohexane-1-sulfonamide
• CAS No: 1249660-37-4
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• MDL: MFCD16671954
• CID: 5242651
• PubChem ID: 62085108
• Update Time: 2026-03-08

4-ethylcyclohexane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethylcyclohexane-1-sulfonamide
• Cyclohexanesulfonamide, 4-ethyl-

• MDL： MFCD16671954
• Inchi： 1S/C8H17NO2S/c1-2-7-3-5-8(6-4-7)12(9,10)11/h7-8H,2-6H2,1H3,(H2,9,10,11)
• InChI Key： CQTKSSGWLHJYLG-UHFFFAOYSA-N
• SMILES： S(C1CCC(CC)CC1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 222
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 4-ethylcyclohexane-1-sulfonamide

Introduction to 4-ethylcyclohexane-1-sulfonamide (CAS No. 1249660-37-4)

4-ethylcyclohexane-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1249660-37-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This sulfonamide derivative belongs to a class of molecules known for their diverse biological activities, making it a subject of extensive research and development. The compound's unique structural features, particularly the presence of an ethyl group on the cyclohexane ring and a sulfonamide functional group at the 1-position, contribute to its distinct chemical properties and potential applications.

The sulfonamide moiety is a well-documented pharmacophore in medicinal chemistry, often incorporated into drugs due to its ability to interact with biological targets such as enzymes and receptors. The 4-ethylcyclohexane-1-sulfonamide structure combines this pharmacophore with a cyclohexane scaffold, which can influence solubility, metabolic stability, and binding affinity. This combination has led to its exploration in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications.

In recent years, the pharmaceutical industry has seen a surge in interest for sulfonamide derivatives due to their broad spectrum of biological activities. Research has demonstrated that modifications in the sulfonamide core can significantly alter its pharmacological profile. For instance, studies have shown that substituents at the 4-position of the cyclohexane ring can enhance binding affinity to specific targets. The 4-ethylcyclohexane-1-sulfonamide derivative is no exception, with its ethyl substituent potentially playing a crucial role in modulating its interactions with biological systems.

One of the most compelling aspects of 4-ethylcyclohexane-1-sulfonamide is its potential as a lead compound for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced efficacy and reduced toxicity. These efforts have led to promising candidates for further development into novel therapeutics. The compound's structural flexibility allows for further modifications, enabling chemists to fine-tune its properties for specific applications.

The synthesis of 4-ethylcyclohexane-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonamide group typically involves reactions such as sulfonylation followed by amidation. Advanced synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to improve yield and reduce environmental impact. These innovations align with the broader industry trend toward sustainable pharmaceutical manufacturing.

From a biological perspective, 4-ethylcyclohexane-1-sulfonamide has shown intriguing interactions with various cellular targets. Preclinical studies have indicated that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. Additionally, its ability to cross cell membranes suggests potential applications in drug delivery systems designed for targeted therapy. These findings have prompted further investigation into its mechanism of action and therapeutic potential.

The compound's chemical stability is another critical factor in its pharmaceutical relevance. Sulfonamides can exhibit varying degrees of hydrolysis and oxidation depending on their environment, which can impact their shelf life and bioavailability. Researchers have explored strategies to enhance stability through structural modifications or protective formulations. Such efforts are essential for ensuring the compound's efficacy in real-world applications.

The regulatory landscape for novel compounds like 4-ethylcyclohexane-1-sulfonamide is stringent but well-established, ensuring that only safe and effective drugs reach the market. Regulatory agencies require comprehensive data on chemical properties, toxicology, pharmacokinetics, and clinical efficacy before approving new therapeutics. The rigorous testing process underscores the importance of accurate documentation and characterization of compounds like this one.

Future directions in research on 4-ethylcyclohexane-1-sulfonamide include exploring its potential in combination therapies and personalized medicine approaches. By understanding how it interacts with other compounds or genetic markers, researchers may uncover new treatment strategies tailored to individual patients' needs. This personalized approach aligns with broader trends in medicine toward more precise and effective treatments.

The economic implications of developing drugs based on compounds like 4-ethylcyclohexane-1-sulfonamide are significant. Pharmaceutical companies invest heavily in research and development hoping to bring novel therapeutics to market that address unmet medical needs. While challenges remain in translating laboratory findings into viable drugs, the promise of compounds like this one continues to drive innovation in the industry.

In conclusion,4-ethylcyclohexane-1-sulfonamide (CAS No. 1249660-37-4) represents a promising area of research with potential applications across multiple therapeutic domains. Its unique structure combined with recent advancements in synthetic chemistry and drug discovery methodologies positions it as a valuable candidate for further exploration. As research continues to uncover new insights into its properties and applications,4-ethylcyclohexane-1-sulfonamide may play an increasingly important role in addressing complex medical challenges.